Cas no 521064-80-2 (Benzoic acid, 5-chloro-2-(dimethylamino)-, methyl ester)
521064-80-2 structure
Product Name:Benzoic acid, 5-chloro-2-(dimethylamino)-, methyl ester
CAS No:521064-80-2
MF:C10H12ClNO2
MW:213.660781860352
CID:1579737
PubChem ID:69016664
Update Time:2025-04-21
Benzoic acid, 5-chloro-2-(dimethylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-chloro-2-(dimethylamino)-, methyl ester
- SCHEMBL4362314
- DTXSID601203457
- methyl5-chloro-2-(dimethylamino)benzoate
- methyl 5-chloro-2-(dimethylamino)benzoate
- 521064-80-2
-
- Inchi: 1S/C10H12ClNO2/c1-12(2)9-5-4-7(11)6-8(9)10(13)14-3/h4-6H,1-3H3
- InChI Key: VCYDKELKUYHZHL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C(=O)OC)C=1)N(C)C
Computed Properties
- Exact Mass: 213.05576
- Monoisotopic Mass: 213.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
Benzoic acid, 5-chloro-2-(dimethylamino)-, methyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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